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Compound of Interest

Compound Name: Sulfaclozine sodium

Cat. No.: B1498937

Ensuring the safe and compliant disposal of sulfaclozine sodium is paramount for laboratory
safety and environmental protection. This guide provides essential, step-by-step procedures for
researchers, scientists, and drug development professionals to manage sulfaclozine sodium
waste, from initial handling to final disposal, in accordance with regulatory guidelines.

Hazard Profile and Safety Precautions

Sulfaclozine sodium is classified as harmful if swallowed, a skin and eye irritant, and may
cause respiratory irritation.[1][2] Adherence to strict safety protocols during handling and
disposal is crucial. Always consult the Safety Data Sheet (SDS) for detailed hazard information
and wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[1]

Step-by-Step Disposal Procedure

The proper disposal of sulfaclozine sodium and its containers must be conducted in
accordance with local, state, and federal regulations.[1][3] Improper disposal, such as flushing
down the drain, is strongly discouraged due to the potential for environmental contamination.[4]

o Waste Identification and Segregation:

o Unused or Expired Product: Pure, unused, or expired sulfaclozine sodium should be
treated as chemical waste.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1498937?utm_src=pdf-interest
https://www.benchchem.com/product/b1498937?utm_src=pdf-body
https://www.benchchem.com/product/b1498937?utm_src=pdf-body
https://www.benchchem.com/product/b1498937?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-19285A/Sulfaclozine-sodium-SDS-MedChemExpress.pdf
https://www.chemos.de/import/data/msds/GB_en/102-65-8-A0048742-GB-en.pdf
https://file.medchemexpress.com/batch_PDF/HY-19285A/Sulfaclozine-sodium-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1498937?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-19285A/Sulfaclozine-sodium-SDS-MedChemExpress.pdf
https://www.getbiomed.com/pharmaceutical-waste-disposal/regulatory-compliance-for-pharmaceutical-waste-disposal/
https://www.hercenter.org/dental/pharma.php
https://www.benchchem.com/product/b1498937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Contaminated Materials: Iltems such as gloves, weighing paper, and pipette tips that have
come into direct contact with sulfaclozine sodium should be considered contaminated
waste.

o Empty Containers: Even if seemingly empty, containers may retain product residue and
should be disposed of as chemical waste.

¢ Waste Collection and Storage:

o Collect all sulfaclozine sodium waste in a designated, properly labeled, and sealed
container.

o The container should be stored in a secure, well-ventilated area, away from incompatible
materials.[1]

» Disposal Pathway Determination:

o Non-Hazardous Waste Stream: In many cases, sulfaclozine sodium may not be
classified as a hazardous waste under the Resource Conservation and Recovery Act
(RCRA).[3][4] However, this can vary based on state and local regulations.

o Hazardous Waste Stream: If mixed with a solvent or other substance that is considered
hazardous, the entire mixture must be disposed of as hazardous waste.

o Consult with Environmental Health and Safety (EHS): Your institution's EHS department is
the primary resource for determining the correct disposal pathway and providing the
necessary waste containers and labels.

e Arranging for Final Disposal:

o Contact a certified chemical waste disposal contractor to arrange for the pickup and final
disposal of the collected waste.

o The most common method for pharmaceutical waste disposal is incineration at a permitted
facility.[5] Some safety data sheets for sulfaclozine sodium specify disposal at an
industrial combustion plant.[2]
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Quantitative Data Summary

While specific disposal limits for sulfaclozine sodium are not broadly established and depend
on local regulations, the following table summarizes its key hazard classifications, which inform
disposal decisions.

Hazard .
e . Category GHS Code Description
Classification

Harmful if swallowed.

Acute Toxicity, Oral Category 4 H302
[1][2]
Skin Causes skin irritation.
) o Category 2 H315
Corrosion/Irritation [1][2]
Serious Eye Causes serious eye
o Category 2A H319 o
Damage/Irritation irritation.[1][2]
Specific Target Organ May cause respirator
P o I 9 Category 3 H335 ) .y ) P Y
Toxicity irritation.[1][2]

Experimental Protocols Cited

This guidance is based on standard chemical waste disposal protocols and information
synthesized from safety data sheets and regulatory guidelines. No specific experimental
protocols for the disposal of sulfaclozine sodium are cited, as disposal is a regulated process
rather than an experimental one.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
sulfaclozine sodium waste in a laboratory setting.
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Generate Sulfaclozine Sodium Waste

Is the waste pure or mixed with non-hazardous materials?

Is the waste mixed with RCRA hazardous materials? Yes

No Yes

Segregate as Non-Hazardous Chemical Waste Segregate as RCRA Hazardous Waste

Store in a labeled, sealed container in a designated area

Contact Environmental Health & Safety (EHS) for pickup

Disposal by licensed waste contractor (e.g., incineration)

Click to download full resolution via product page

Caption: Decision workflow for the disposal of sulfaclozine sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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